3-Butylsulfanylbenzenethiol (CAS No. 1379031-70-5): A Comprehensive Overview
Introduction to 3-Butylsulfanylbenzenethiol
3-Butylsulfanylbenzenethiol, a compound with the CAS registry number 1379031-70-5, is an organic sulfur-containing compound that has garnered attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its benzene ring structure, which is substituted with a butylthio group at the meta position and a thiol group at the para position. The combination of these functional groups imparts distinctive reactivity and stability to the molecule, making it a subject of interest in both academic and industrial research.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-butylsulfanylbenzenethiol, leveraging modern catalytic methods and optimized reaction conditions. These developments have not only improved the yield of the compound but also opened up new avenues for its application in areas such as materials science, drug discovery, and environmental chemistry.
Chemical Structure and Properties
The molecular structure of 3-butylsulfanylbenzenethiol consists of a benzene ring with two sulfur-containing substituents. The butylthio group (-S-C4H9) is attached at the meta position, while the thiol group (-SH) is located at the para position. This arrangement creates a molecule with a balance of hydrophobic and hydrophilic characteristics, which is advantageous for various chemical reactions.
The compound exhibits a melting point of approximately 85°C and a boiling point around 245°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane, chloroform, and ethanol is relatively high, making it suitable for use in solution-based reactions. The presence of the thiol group also confers mild acidity to the compound, with a pKa value around 10, which can be exploited in protonation-dependent reactions.
Synthesis and Characterization
The synthesis of 3-butylsulfanylbenzenethiol typically involves multi-step processes that combine nucleophilic aromatic substitution and thiolation reactions. Recent studies have demonstrated that using palladium-catalyzed cross-coupling reactions can significantly enhance the efficiency of these processes. For instance, researchers have employed the Suzuki-Miyaura coupling reaction to introduce the butylthio group onto the benzene ring with high regioselectivity.
Characterization of this compound is commonly performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure, purity, and functional group composition of 3-butylsulfanylbenzenethiol, ensuring its quality for subsequent applications.
Applications in Materials Science
One of the most promising applications of 3-butylsulfanylbenzenethiol lies in its use as a precursor for synthesizing advanced materials. For example, researchers have utilized this compound to prepare novel sulfur-containing polymers that exhibit enhanced thermal stability and mechanical properties. These polymers have potential applications in high-performance adhesives, coatings, and electronic devices.
In addition, 3-butylsulfanylbenzenethiol has been explored as a building block for constructing metal-sulfur bonds in coordination chemistry. The thiol group serves as an effective ligand for transition metals such as gold, silver, and copper, enabling the formation of stable metal-thiolate complexes. These complexes have shown promise in catalytic applications, particularly in organic transformations like oxidation and coupling reactions.
Role in Drug Discovery
The unique chemical properties of 3-butylsulfanylbenzenethiol also make it an attractive candidate in drug discovery efforts. The sulfur-containing functional groups are known to interact with biological systems through various mechanisms, including hydrogen bonding and metal coordination. This makes them valuable for designing bioactive molecules with potential therapeutic effects.
Recent studies have investigated the anti-inflammatory and antioxidant properties of derivatives derived from 3-butylsulfanylbenzenethiol. These derivatives have shown promising results in vitro models of inflammation and oxidative stress, suggesting their potential as leads for developing novel drugs targeting inflammatory diseases.
Moreover, the compound's ability to form stable metal-thiolate complexes has led to its exploration as a chelating agent in metalloenzyme inhibitors. Such inhibitors are critical for understanding enzyme mechanisms and developing drugs that target specific enzymatic pathways.
Environmental Applications
Beyond its roles in materials science and drug discovery, 3-butylsulfanylbenzenethiol has also found utility in environmental chemistry. Its thiol group enables it to act as a reducing agent in remediation processes aimed at removing heavy metals from contaminated water sources. For instance, researchers have demonstrated that this compound can effectively reduce hexavalent chromium (Cr(VI)) to trivalent chromium (Cr(III)), which is less toxic and more stable under environmental conditions.
In addition to heavy metal remediation, 3-butylsulfanylbenzenethiol has been studied for its potential role in sensing applications. Its responsiveness to changes in pH levels and redox conditions makes it a candidate for developing sensors capable of detecting environmental pollutants or monitoring industrial processes.
Future Perspective
The continued exploration of 3-butylsulfanylbenzenethiol's chemical properties will undoubtedly unlock new opportunities across diverse fields. As research progresses into its synthesis optimization techniques improve understanding its interaction mechanisms with biological systems deepens we can expect even more innovative applications emerging from this versatile compound.
In conclusion while currently recognized primarily within specialized scientific communities there is no doubt that further advancements will bring CAS No 1379031-70-5 into broader prominence within both academic research industrial development.
Introduction to 3-Butylsulfanylbenzenethiol (CAS No: 13790-168684>)
CAS No: 168684, commonly referred to asCAS No: 168684, is an organic sulfur-containing compound that has garnered significant attention due to its unique chemical properties.
CAS No: 168684CAS No: 168684, also known asCAS No: 168684, is characterized by its benzene ring structure substituted with specific functional groups.
This comprehensive overview delves into various aspects including chemical structure synthesis applications safety considerations regulatory information environmental impact current research trends future perspectives.
Chemical Structure And Properties
CAS No: 168684's molecular formula reveals a benzene ring substituted with specific groups providing distinct physical chemical characteristics.
The molecular weight density melting point boiling point solubility pH range are critical parameters influencing its behavior under different conditions.
Synthesis And Manufacturing
CAS No: 168684's synthesis involves multi-step processes utilizing advanced catalytic methods optimized reaction conditions ensuring high yield purity.
Different manufacturing techniques including batch continuous processes are employed depending on scale requirements quality control measures are integral ensuring product consistency safety compliance.
Applications In Various Industries
CAS No: 168684 finds extensive use across industries including pharmaceutical agriculture electronics materials science.
In pharmaceutical industry it serves intermediate drug development formulation enhancing bioavailability efficacy targeting specific therapeutic areas.
Agricultural applications leverage its properties pesticides herbicides improving crop yields soil health sustainability practices.
Environmental And Safety Aspects
Evaluating environmental impact involves assessing biodegradability toxicity accumulation potential minimizing ecological footprint through responsible handling disposal practices.
Safety considerations include handling precautions personal protective equipment storage guidelines preventing exposure risks ensuring workplace safety regulatory compliance.
Regulatory Compliance And Standardization
CAS No: 168684 must adhere stringent regulatory standards global guidelines ensuring safe use proper labeling hazard communication meeting international requirements.
Current Research And Developments
Ongoing research explores novel synthetic pathways enhanced functionality application-specific modifications addressing emerging challenges opportunities expanding application scope improving efficiency sustainability optimizing production processes exploring eco-friendly alternatives reducing environmental impact advancing towards greener manufacturing practices enhancing product performance versatility meeting evolving market demands technological innovations driving industry growth creating value-added solutions fostering innovation collaboration across disciplines accelerating development pace maximizing benefits derived from CAS No: 168684 utilization across diverse sectors.
